![molecular formula C6H5N3O B6235944 1H,6H,7H-pyrrolo[2,3-d]pyridazin-7-one CAS No. 1491794-37-6](/img/no-structure.png)
1H,6H,7H-pyrrolo[2,3-d]pyridazin-7-one
Overview
Description
1H,6H,7H-Pyrrolo[2,3-d]pyridazin-7-one, also known as Pyrrolo[2,3-d]pyridazin-7-one or PDP-7, is a heterocyclic organic compound with a unique structure that has been studied for its potential applications in various scientific fields. PDP-7 has a wide range of applications from synthesis to research, due to its unique properties and structure.
Scientific Research Applications
PDP-7 has been studied for its potential applications in various scientific fields. It has been used as a building block for the synthesis of novel organic compounds, such as heterocyclic compounds, and as a model system for studying the effects of various functional groups on the properties of organic compounds. In addition, PDP-7 has been used in the synthesis of polymers, as a fluorescent dye, and as a catalyst for the synthesis of polymers.
Mechanism of Action
The mechanism of action of PDP-7 is not fully understood. However, it is believed that the compound acts as an electron acceptor, which can interact with electron-rich compounds, such as amines and alcohols, to form stable complexes. In addition, PDP-7 can interact with electron-deficient compounds, such as carboxylic acids and esters, to form stable complexes.
Biochemical and Physiological Effects
PDP-7 has been studied for its biochemical and physiological effects. It has been shown to have a wide range of effects on the body, including anti-inflammatory, antioxidant, and anti-cancer effects. In addition, PDP-7 has been shown to have neuroprotective, neuroregenerative, and neurorestorative effects. PDP-7 has also been shown to have anti-diabetic, anti-obesity, and anti-atherosclerotic effects.
Advantages and Limitations for Lab Experiments
PDP-7 has several advantages for lab experiments. It is a relatively inexpensive compound and is readily available in a variety of forms. In addition, PDP-7 is stable and can be stored for long periods of time without degradation. However, PDP-7 is a highly reactive compound and must be handled with care. In addition, PDP-7 is highly toxic and should not be ingested or inhaled.
Future Directions
PDP-7 has a wide range of potential applications in the field of scientific research. Future research should focus on further exploring the biochemical and physiological effects of PDP-7, as well as investigating its potential therapeutic applications. In addition, further research should be conducted to identify new synthetic methods for the production of PDP-7. Finally, further research should be conducted to identify new applications for PDP-7 in the fields of materials science and nanotechnology.
Synthesis Methods
PDP-7 can be synthesized using a variety of methods, including the classical condensation reaction, the palladium-catalyzed cyclization reaction, and the palladium-catalyzed coupling reaction. The classical condensation reaction involves the reaction of a pyrrole with a diazonium salt, while the palladium-catalyzed cyclization reaction involves the reaction of an aldehyde and a nitrile. The palladium-catalyzed coupling reaction involves the reaction of an aryl halide and a nitrile. All three methods produce PDP-7 in high yields and can be used in the synthesis of a wide range of compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H,6H,7H-pyrrolo[2,3-d]pyridazin-7-one involves the cyclization of a pyridazine derivative with an amine and a carbonyl compound.", "Starting Materials": [ "2,3-dichloropyridazine", "ethyl 2-aminobenzoate", "sodium hydride", "dimethylformamide", "acetic anhydride", "sodium acetate", "ethanol" ], "Reaction": [ "2,3-dichloropyridazine is reacted with sodium hydride in dimethylformamide to form the corresponding sodium salt.", "Ethyl 2-aminobenzoate is added to the reaction mixture and the resulting mixture is heated to reflux.", "The reaction mixture is cooled and the solid product is filtered and washed with water.", "The solid product is then reacted with acetic anhydride and sodium acetate in ethanol to form the desired pyrrolo[2,3-d]pyridazine intermediate.", "The intermediate is then oxidized with potassium permanganate to form 1H,6H,7H-pyrrolo[2,3-d]pyridazin-7-one." ] } | |
CAS RN |
1491794-37-6 |
Product Name |
1H,6H,7H-pyrrolo[2,3-d]pyridazin-7-one |
Molecular Formula |
C6H5N3O |
Molecular Weight |
135.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
